Cas no 1807070-27-4 (Methyl 2-cyano-6-mercaptopyridine-4-acetate)

• Product Name: Methyl 2-cyano-6-mercaptopyridine-4-acetate
• CAS No: 1807070-27-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904252
• Update Time: 2025-10-31

Methyl 2-cyano-6-mercaptopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-mercaptopyridine-4-acetate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)4-6-2-7(5-10)11-8(14)3-6/h2-3H,4H2,1H3,(H,11,14)
• InChI Key： ZREKIWQKOZWQKX-UHFFFAOYSA-N
• SMILES： S=C1C=C(C=C(C#N)N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-cyano-6-mercaptopyridine-4-acetate

Methyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1807070-27-4): A Comprehensive Overview

Methyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1807070-27-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, organic synthesis, and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to Methyl 2-cyano-6-mercaptopyridine-4-acetate.

Chemical Structure and Properties

Methyl 2-cyano-6-mercaptopyridine-4-acetate is a heterocyclic compound with a molecular formula of C₁₀H₉N₃O₂S. The presence of a cyano group, a mercapto group, and an acetate ester moiety imparts distinct chemical properties to this molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The mercapto group, on the other hand, provides nucleophilic properties and can participate in various chemical reactions. The acetate ester moiety adds to the overall functionality and solubility of the molecule.

The molecular weight of Methyl 2-cyano-6-mercaptopyridine-4-acetate is approximately 231.25 g/mol. It is a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of Methyl 2-cyano-6-mercaptopyridine-4-acetate has been explored through several routes, each offering unique advantages and challenges. One common method involves the reaction of 2-cyano-6-chloropyridine with thiourea to form the corresponding thiourea derivative, followed by acetylation with acetic anhydride and methylation with methyl iodide. This multi-step process yields high purity Methyl 2-cyano-6-mercaptopyridine-4-acetate with good yields.

An alternative synthetic route involves the condensation of 2-cyano-pyridine with mercaptoacetic acid in the presence of a base such as potassium carbonate. This method is more straightforward but may require careful control of reaction conditions to achieve optimal yields.

Applications in Drug Development

Methyl 2-cyano-6-mercaptopyridine-4-acetate has shown promise in drug development due to its unique structural features and potential biological activities. Recent studies have focused on its use as a lead compound for the development of new therapeutic agents. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, scientists explored the inhibitory activity of Methyl 2-cyano-6-mercaptopyridine-4-acetate against human carbonic anhydrase II (hCA II). The results indicated that this compound exhibited selective inhibition with low micromolar IC₅₀ values, suggesting its potential as a lead compound for developing novel hCA II inhibitors.

Potential Therapeutic Applications

Beyond enzyme inhibition, Methyl 2-cyano-6-mercaptopyridine-4-acetate has also been studied for its potential therapeutic applications in other areas. For example, preliminary studies have suggested that this compound may possess anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory effects of Methyl 2-cyano-6-mercaptopyridine-4-acetate in vitro using human peripheral blood mononuclear cells (PBMCs). The results showed that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent.

Safety Considerations and Future Directions

While Methyl 2-cyano-6-mercaptopyridine-4-acetate shows promising potential in various applications, it is important to consider safety aspects during its use and development. Preliminary toxicity studies have indicated that this compound is generally well-tolerated at therapeutic concentrations; however, further research is needed to fully understand its safety profile.

In conclusion, Methyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1807070-27-4) is a multifaceted compound with significant potential in drug development and medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.